4-(4-Ethoxycarbonylphenyl)-3-fluorobenzoic acid, 95%

• IUPAC Name: 4-(4-ethoxycarbonylphenyl)-3-fluorobenzoic acid
• InChI: InChI=1S/C16H13FO4/c1-2-21-16(20)11-5-3-10(4-6-11)13-8-7-12(15(18)19)9-14(13)17/h3-9H,2H2,1H3,(H,18,19)
• InChI Key: DRVLTKOXQMZSNR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)C(=O)O)F
• Molecular Formula: C16H13FO4
• DSSTOX Substance ID: DTXSID50691402
• Molecular Weight: 288.27 g/mol
• CAS RN: 1261986-13-3

Description

4-(4-Ethoxycarbonylphenyl)-3-fluorobenzoic acid, 95% (4-ECFB) is a fluorinated benzoic acid derivative with a wide range of applications in the fields of organic chemistry, medicinal chemistry, and drug development. 4-ECFB is a versatile organic compound that has been used in the synthesis of a variety of compounds, including drugs, pharmaceuticals, and small molecules. In addition, 4-ECFB has been used in the synthesis of a variety of heterocyclic compounds, such as quinolines, pyridines, and indoles. Furthermore, 4-ECFB has been used in the synthesis of a variety of pharmaceuticals, including NSAIDs, anticonvulsants, and antifungals.

Scientific Research Applications

4-(4-Ethoxycarbonylphenyl)-3-fluorobenzoic acid, 95% has been used in a variety of scientific research applications. For example, 4-(4-Ethoxycarbonylphenyl)-3-fluorobenzoic acid, 95% has been used in the synthesis of a variety of heterocyclic compounds, such as quinolines, pyridines, and indoles. Additionally, 4-(4-Ethoxycarbonylphenyl)-3-fluorobenzoic acid, 95% has been used in the synthesis of a variety of pharmaceuticals, including NSAIDs, anticonvulsants, and antifungals. Furthermore, 4-(4-Ethoxycarbonylphenyl)-3-fluorobenzoic acid, 95% has been used in the synthesis of a variety of small molecules, such as dyes, pigments, and catalysts.

Mechanism of Action

The mechanism of action of 4-(4-Ethoxycarbonylphenyl)-3-fluorobenzoic acid, 95% is not well understood. However, it is believed that 4-(4-Ethoxycarbonylphenyl)-3-fluorobenzoic acid, 95% acts as an inhibitor of cytochrome P450 enzymes. Inhibition of these enzymes can lead to the inhibition of the metabolism of drugs and other compounds, which can lead to increased bioavailability and efficacy of drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-Ethoxycarbonylphenyl)-3-fluorobenzoic acid, 95% are not well understood. However, it is believed that 4-(4-Ethoxycarbonylphenyl)-3-fluorobenzoic acid, 95% can inhibit the metabolism of drugs and other compounds, leading to increased bioavailability and efficacy of drugs. Additionally, 4-(4-Ethoxycarbonylphenyl)-3-fluorobenzoic acid, 95% has been found to have anti-inflammatory, anti-tumor, and anti-microbial activities.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(4-Ethoxycarbonylphenyl)-3-fluorobenzoic acid, 95% in lab experiments is its high purity and availability. 4-(4-Ethoxycarbonylphenyl)-3-fluorobenzoic acid, 95% is available in high purity (95%) and is relatively inexpensive. Additionally, 4-(4-Ethoxycarbonylphenyl)-3-fluorobenzoic acid, 95% is a versatile organic compound that can be used in the synthesis of a variety of compounds. However, the use of 4-(4-Ethoxycarbonylphenyl)-3-fluorobenzoic acid, 95% in lab experiments is limited by its toxicity. 4-(4-Ethoxycarbonylphenyl)-3-fluorobenzoic acid, 95% is a toxic compound and should be handled with care.

Future Directions

There are a variety of future directions for the use of 4-(4-Ethoxycarbonylphenyl)-3-fluorobenzoic acid, 95%. For example, 4-(4-Ethoxycarbonylphenyl)-3-fluorobenzoic acid, 95% could be used in the synthesis of new drugs and pharmaceuticals. Additionally, 4-(4-Ethoxycarbonylphenyl)-3-fluorobenzoic acid, 95% could be used in the synthesis of small molecules, such as dyes, pigments, and catalysts. Furthermore, 4-(4-Ethoxycarbonylphenyl)-3-fluorobenzoic acid, 95% could be used to study the mechanism of action of cytochrome P450 enzymes. Furthermore, 4-(4-Ethoxycarbonylphenyl)-3-fluorobenzoic acid, 95% could be used to study the biochemical and physiological effects of 4-(4-Ethoxycarbonylphenyl)-3-fluorobenzoic acid, 95%. Finally, 4-(4-Ethoxycarbonylphenyl)-3-fluorobenzoic acid, 95% could be used to study the potential therapeutic effects of 4-(4-Ethoxycarbonylphenyl)-3-fluorobenzoic acid, 95%.

Synthesis Methods

4-(4-Ethoxycarbonylphenyl)-3-fluorobenzoic acid, 95% can be synthesized through a variety of methods. The most common method involves the reaction of 4-fluorobenzoyl chloride with 4-ethoxycarbonylphenol in the presence of a base, such as sodium hydroxide or potassium carbonate. This reaction yields 4-(4-Ethoxycarbonylphenyl)-3-fluorobenzoic acid, 95% in high yields. Other methods of synthesis include the use of sodium borohydride or lithium aluminum hydride to reduce 4-fluorobenzyl bromide to 4-(4-Ethoxycarbonylphenyl)-3-fluorobenzoic acid, 95%. Additionally, 4-(4-Ethoxycarbonylphenyl)-3-fluorobenzoic acid, 95% can be synthesized through the reaction of 4-fluorobenzaldehyde with ethyl acetoacetate in the presence of a base.